Cas no 108800-61-9 (5H-Pyrrolo[2,1-c]-1,2,4-triazole-3-carboxamide,6,7-dihydro-)
108800-61-9 structure
Product Name:5H-Pyrrolo[2,1-c]-1,2,4-triazole-3-carboxamide,6,7-dihydro-
CAS No:108800-61-9
MF:C6H8N4O
MW:152.153920173645
CID:128170
PubChem ID:76851519
Update Time:2025-04-18
5H-Pyrrolo[2,1-c]-1,2,4-triazole-3-carboxamide,6,7-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 5H-Pyrrolo[2,1-c]-1,2,4-triazole-3-carboxamide,6,7-dihydro-
- 5H-Pyrrolo[2,1-c]-s-triazole-3-carboxamide,6,7-dihydro- (6CI)
- 5H-Pyrrolo[2,1-c]-s-triazole-3-carboxamide,6,7-dihydro-(6CI)
- 6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxamide
- SCHEMBL14759258
- 108800-61-9
-
- Inchi: 1S/C6H8N4O/c7-5(11)6-9-8-4-2-1-3-10(4)6/h1-3H2,(H2,7,11)
- InChI Key: UHDWSTSUDSQZTL-UHFFFAOYSA-N
- SMILES: O=C(C1=NN=C2CCCN21)N
Computed Properties
- Exact Mass: 152.07
- Monoisotopic Mass: 152.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.8A^2
- XLogP3: -1
5H-Pyrrolo[2,1-c]-1,2,4-triazole-3-carboxamide,6,7-dihydro- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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